Cas no 1184606-90-3 (1-(2-BROMOPHENYL)PENTAN-2-AMINE)

• Product Name: 1-(2-BROMOPHENYL)PENTAN-2-AMINE
• CAS No: 1184606-90-3
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5596485
• PubChem ID: 60818101
• Update Time: 2023-08-15

1-(2-BROMOPHENYL)PENTAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMOPHENYL)PENTAN-2-AMINE
• Benzeneethanamine, 2-bromo-α-propyl-
• 1184606-90-3
• N14511

• Inchi： 1S/C11H16BrN/c1-2-5-10(13)8-9-6-3-4-7-11(9)12/h3-4,6-7,10H,2,5,8,13H2,1H3
• InChI Key： NMUNGSJTTVAPGW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)C(N)CCC

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±17.0 °C(Predicted)
• pka: 10.35±0.35(Predicted)